3-((Cyclopropylmethyl)amino)phenol

• Molecular Formula: C10H13NO
• Molecular Weight: 163.22 g/mol
• IUPAC Name: 3-(cyclopropylmethylamino)phenol
• InChI: InChI=1S/C10H13NO/c12-10-3-1-2-9(6-10)11-7-8-4-5-8/h1-3,6,8,11-12H,4-5,7H2
• InChI Key: UVQUYVDKILAKJH-UHFFFAOYSA-N
• Canonical SMILES: C1CC1CNC2=CC(=CC=C2)O

Description

3-((Cyclopropylmethyl)amino)phenol is an organic compound with the molecular formula C10H13NO. It is characterized by a phenol group substituted with a cyclopropylmethylamino group at the meta position.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-((Cyclopropylmethyl)amino)phenol typically involves the nucleophilic aromatic substitution of a suitable phenol derivative with a cyclopropylmethylamine. One common method is the reaction of 3-nitrophenol with cyclopropylmethylamine, followed by reduction of the nitro group to an amino group .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and advanced purification techniques to ensure the compound meets industrial standards .

Chemical Reactions Analysis

Types of Reactions

3-((Cyclopropylmethyl)amino)phenol can undergo various chemical reactions, including:

Oxidation: The phenol group can be oxidized to form quinones.

Reduction: The amino group can be reduced to form corresponding amines.

Substitution: The phenol group can participate in electrophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include sodium dichromate (Na2Cr2O7) and potassium nitrosodisulfonate (Fremy’s salt).

Reduction: Reducing agents such as hydrogen gas (H2) in the presence of a palladium catalyst (Pd/C) are commonly used.

Substitution: Electrophilic aromatic substitution reactions often use reagents like bromine (Br2) or nitric acid (HNO3) under acidic conditions.

Major Products Formed

Oxidation: Formation of quinones.

Reduction: Formation of cyclopropylmethylamines.

Substitution: Formation of brominated or nitrated phenol derivatives.

Scientific Research Applications

3-((Cyclopropylmethyl)amino)phenol has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: Used in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of 3-((Cyclopropylmethyl)amino)phenol involves its interaction with specific molecular targets. The phenol group can form hydrogen bonds with biological molecules, while the cyclopropylmethylamino group can interact with various enzymes and receptors. These interactions can modulate biological pathways and result in specific therapeutic effects .

Comparison with Similar Compounds

Similar Compounds

Phenol: A simpler compound with a hydroxyl group attached to a benzene ring.

Cyclopropylamine: Contains a cyclopropyl group attached to an amino group.

3-Aminophenol: Similar structure but lacks the cyclopropylmethyl group.

Uniqueness

3-((Cyclopropylmethyl)amino)phenol is unique due to the presence of both a phenol and a cyclopropylmethylamino group. This combination imparts distinct chemical and biological properties, making it a valuable compound for research and industrial applications .